(2E)-N-(4-ethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-ethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H19NO2/c1-3-14-8-11-16(12-9-14)19-18(20)13-10-15-6-4-5-7-17(15)21-2/h4-13H,3H2,1-2H3,(H,19,20)/b13-10+
• InChI Key: YQWFWCOAHFRQSD-JLHYYAGUSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2OC
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2OC
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• CAS No.: 527701-05-9

Description

(2E)-N-(4-ethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.355. The purity is usually 95%.
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Scientific Research Applications

Crystal Packing and Interactions

• The compound shows interesting crystal packing behavior due to N⋯π and O⋯π interactions, forming structures like zigzag double-ribbons and double-columns. These interactions are notable for their rarity and the distinct molecular arrangements they enable (Zhang, Wu, & Zhang, 2011).

Cascade Radical Cyclization

• Studies have demonstrated the use of this compound in cascade radical cyclization, leading to the formation of various stereoisomers. This process is significant in the context of organic synthesis and the creation of complex molecular structures (Ishibashi, Inomata, Ohba, & Ikeda, 1999).

Preparation and Alkylation of Enamino-Thiones

• The compound has been utilized in the preparation and alkylation of enamino-thiones, contributing to the development of new chemical entities with potential applications in various fields of chemistry (Rasmussen, Shabana, & Lawesson, 1981).

Anticonvulsant Enaminones

• Research on anticonvulsant enaminones has included this compound, highlighting its potential relevance in medicinal chemistry. The studies focus on understanding the molecular structure and behavior of these compounds (Kubicki, Bassyouni, & Codding, 2000).

Intramolecular Hydrogen Bonding

• The compound has been studied for its intramolecular N-H...O resonance-assisted hydrogen bonds in beta-enaminones, which are crucial for understanding the strength and nature of these bonds in chemical structures (Bertolasi, Pretto, Ferretti, Gilli, & Gilli, 2006).

X-Ray Crystal Structure and Spectroscopy

• It has been characterized by X-ray crystallography and spectroscopy, aiding in the understanding of its molecular structure and interactions. Such studies are fundamental in the field of crystallography and molecular physics (Venkatesan, Rajakannan, Venkataramanan, Ilangovan, Sundius, & Thamotharan, 2016).

Synthesis of O-Silylurethanes, Ureas, and Formamides

• The compound's derivatives have been used in the synthesis of O-silylurethanes, ureas, and formamides, showcasing its versatility in organic synthesis and potential applications in developing new materials or chemical agents (Belova, Pletneva, Golub, Korlyukov, Kirilin, & Petrogradskii, 2017).

Safety and Hazards

The safety and hazards associated with “(2E)-N-(4-ethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide” are not explicitly mentioned in the available literature. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on “(2E)-N-(4-ethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide” and related compounds could include further exploration of their pharmacological properties, detailed study of their chemical reactivity, and development of efficient synthetic methods.